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Abstract
This technical guide provides a comprehensive overview of the synthesis, characterization, and

applications of t-Boc-Aminooxy-PEG7-methane (tert-butyl ((2,5,8,11,14,17,20-

heptaoxadocosan-22-yl)oxy)carbamate). This heterobifunctional polyethylene glycol (PEG)

linker is a valuable tool in bioconjugation, drug delivery, and the development of targeted

therapeutics such as Proteolysis Targeting Chimeras (PROTACs).[1][2] This document details a

plausible synthetic route, outlines key characterization parameters, and provides experimental

protocols for its application.

Introduction
t-Boc-Aminooxy-PEG7-methane is a discrete PEG (dPEG®) linker featuring a methoxy-

terminated PEG chain and a t-Boc protected aminooxy group.[1][3] The PEG7 chain imparts

hydrophilicity, which can enhance the solubility and improve the pharmacokinetic profile of

conjugated molecules.[4] The terminal t-Boc-aminooxy group provides a reactive handle for

conjugation to molecules containing aldehyde or ketone functionalities following deprotection

under mild acidic conditions.[1][4] This unique combination of properties makes it a versatile

linker for applications in drug development, particularly in the construction of antibody-drug

conjugates (ADCs) and PROTACs.[4][5]
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Physicochemical Properties
A summary of the key physicochemical properties of t-Boc-Aminooxy-PEG7-methane is

presented in Table 1.

Property Value Reference(s)

Molecular Formula C20H41NO10 [1]

Molecular Weight 455.55 g/mol [1]

CAS Number 2055041-27-3 [1]

Appearance Solid powder [1]

Purity ≥95% [3]

Solubility Water, DMSO, DCM, DMF [6]

Storage

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C

[1]

Synthesis of t-Boc-Aminooxy-PEG7-methane
While a specific, publicly available, detailed synthesis protocol for t-Boc-Aminooxy-PEG7-
methane is not readily found, a plausible and robust two-step synthetic route can be proposed

based on established organic chemistry principles for PEG modification. This process starts

from the commercially available m-PEG7-alcohol.

Synthesis Workflow
The overall synthetic workflow is depicted in the following diagram:
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Step 1: Mesylation

Step 2: Nucleophilic Substitution

m-PEG7-OH

MsCl, TEA, DCM, 0°C to RT

m-PEG7-OMs

m-PEG7-OMs

t-Boc-NHOH, NaH, DMF

t-Boc-Aminooxy-PEG7-methane

 

Deprotection

Conjugation

t-Boc-Aminooxy-PEG7-methane

TFA or HCl in Dioxane

H2N-O-PEG7-methane

H2N-O-PEG7-methane

Aldehyde-containing Molecule (e.g., Protein, Drug)

pH 6.5-7.5 buffer

Oxime-linked Conjugate

PROTAC Action

Protein of Interest (POI)

Ternary Complex
(POI-PROTAC-E3)

E3 Ubiquitin Ligase

PROTAC Ubiquitinrecruits Poly-ubiquitinationleads to Proteasomerecognized by POI Degradation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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